Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate

• IUPAC Name: methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate
• InChI: InChI=1S/C9H6BrNO2S/c1-13-9(12)6-4-5-2-3-11-8(10)7(5)14-6/h2-4H,1H3
• InChI Key: PRMIUGHOOWSSTD-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(S1)C(=NC=C2)Br
• Molecular Formula: C9H6BrNO2S
• Molecular Weight: 272.12 g/mol

Description

“Methyl 7-bromothieno[2,3-c]pyridine-2-carboxylate” is a chemical compound with the CAS Number: 2092325-80-7. It has a molecular weight of 273.13. The IUPAC name for this compound is methyl 7-bromo-1H-1lambda3-thieno [2,3-c]pyridine-2-carboxylate. It is a solid at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C9H7BrNO2S/c1-13-9(12)6-4-5-2-3-11-8(10)7(5)14-6/h2-4,14H,1H3. This code provides a unique representation of the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature. It has a molecular weight of 273.13. The compound should be stored in a refrigerator.

Scientific Research Applications

Synthesis and Antitumor Activities

• Tumor Cell Growth Inhibition

  Methyl 3-amino-6-[(hetero)arylethynyl]thieno[3,2-b]pyridine-2-carboxylates, derivatives synthesized from methyl 3-amino-6-bromothieno[3,2-b]pyridine-2-carboxylate, demonstrated growth inhibitory activity against human tumor cell lines. Notably, derivatives with para-methoxyphenyl and ortho- and para-aminophenyl groups were the most promising, causing alterations in cell cycle distribution and inducing apoptosis in certain cell lines (Queiroz et al., 2011).

• Functionalized Derivatives

  A series of novel functionalized methyl 3-(hetero)arylthieno[3,2-b]pyridine-2-carboxylates exhibited antitumoral potential in triple negative breast cancer (TNBC) cell lines. These studies highlighted the compound's potential for growth inhibition with minimal effects on non-tumorigenic cells, indicating a degree of selectivity in antitumor activity (Silva et al., 2021).

Antiproliferative Activity and Cell Cycle Analysis

• Antiproliferative Studies: Novel methyl 7-[(hetero)arylamino]thieno[2,3-b]pyrazine-6-carboxylates synthesized via Pd-catalyzed C–N Buchwald–Hartwig cross-coupling showed significant antitumoral potential across various human tumor cell lines. Some compounds displayed selective activity against specific cell lines without causing toxicity in non-tumor cells. Their effects on cell cycle progression and apoptosis induction have also been explored, suggesting different mechanisms of action for cell growth inhibition (Rodrigues et al., 2021).

Safety and Hazards

The compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, and if in eyes, rinse cautiously with water for several minutes.